Cas no 2640879-20-3 (4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640879-20-3
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5315415
• PubChem ID: 155799920
• Update Time: 2025-06-07

4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• [4-(2-Pyrazinyl)-2-morpholinyl]-1-pyrrolidinylmethanone
• F6753-0745
• 2640879-20-3
• AKOS040724384
• 4-(pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine
• 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

• Inchi： 1S/C13H18N4O2/c18-13(16-5-1-2-6-16)11-10-17(7-8-19-11)12-9-14-3-4-15-12/h3-4,9,11H,1-2,5-8,10H2
• InChI Key： IKHPYZFUQRJADT-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=CN=2)CC1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 262.14297583g/mol
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.0±45.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Additional information on 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

Introduction to 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640879-20-3)

4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2640879-20-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both pyrazine and pyrrolidine moieties in its structure suggests a high degree of molecular complexity, which may contribute to its potential interactions with biological targets.

The structural framework of 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine incorporates a morpholine ring, which is a common pharmacophore in medicinal chemistry. Morpholine derivatives are known for their versatility in drug design, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. The integration of the pyrazinyl and pyrrolidinyl groups further enhances the compound's structural diversity, potentially enabling it to engage with multiple biological pathways or targets simultaneously.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine and biological macromolecules. Studies have indicated that the compound's ability to interact with proteins and enzymes may be influenced by its dual functionality, provided by the pyrazine and pyrrolidine components. This dual functionality could be exploited to develop molecules with enhanced binding affinity and selectivity, key factors in the design of effective therapeutic agents.

In the context of current research, 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine has been investigated for its potential role in modulating various biological processes. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The morpholine ring, in particular, has been associated with anti-inflammatory properties in several known drugs, reinforcing the hypothesis that derivatives of this nature could serve as valuable candidates for therapeutic intervention.

The synthesis of 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis process involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of key carbon-carbon bonds within the molecule.

Biological evaluation of 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine has revealed intriguing preliminary results that warrant further investigation. In vitro assays have shown that this compound demonstrates moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with bacterial enzymes has been explored, indicating possible applications in antimicrobial therapy. These findings underscore the importance of exploring structurally diverse compounds like 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine in addressing unmet medical needs.

The pharmacokinetic profile of 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine is another critical aspect that has been examined. Studies using computational tools have predicted favorable solubility and metabolic stability, which are essential attributes for a drug candidate. These predictions are supported by experimental data obtained from kinetic studies, which indicate that the compound undergoes slow degradation under physiological conditions. Such stability is crucial for ensuring prolonged bioavailability and therapeutic efficacy.

Future directions in the research of 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine include exploring its potential as a lead compound for drug development. Structural modifications based on initial findings could enhance its biological activity while maintaining favorable pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential in optimizing this compound for clinical applications. Additionally, exploring its interactions with other biological targets may uncover novel therapeutic opportunities.

The significance of 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine lies not only in its unique structure but also in its potential to contribute to advancements in medicine. As research continues to uncover new biological functions and therapeutic applications, compounds like this one will play a crucial role in shaping the future of drug discovery and development. The combination of innovative synthetic strategies and rigorous biological evaluation ensures that molecules such as 4-(Pyrazin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine will remain at the forefront of pharmaceutical innovation.